![molecular formula C8H4Cl2O2 B3423148 Isophthaloyl dichloride CAS No. 30942-71-3](/img/structure/B3423148.png)
Isophthaloyl dichloride
Overview
Description
Isophthaloyl dichloride is used in a variety of performance polymers and fibers, where it impacts flame resistance, temperature stability, chemical resistance, and flexibility . It is also an effective stabilizer for urethane prepolymers due to its ability to scavenge water .
Synthesis Analysis
This compound is synthesized from iso- or terephthalic acids, typically used as the initial reagents in laboratory synthesis or synthesis designed for producing relatively small amounts of the acid dichlorides of interest . They are based on reactions with thionyl chloride .Molecular Structure Analysis
The molecular formula of this compound is C6H4-1,3-(COCl)2 . It has a CAS Number of 99-63-8 and a molecular weight of 203.02 .Chemical Reactions Analysis
This compound acts as a crosslinking agent in various polymerization reactions . It reacts with polyethylene amine to produce PA-100 membrane, epiamine (a polyether amine) to produce PA-300 membrane, and 1,3-diamino-4-chlorobenzene to form polyamides .Physical And Chemical Properties Analysis
This compound has a boiling point of 276 °C (lit.) and a melting point of 43-44 °C (lit.) . It has a vapor pressure of 0.03 mmHg at 25 °C .Mechanism of Action
The main area of application of isophthaloyl dichloride is the synthesis of the initial materials used in fabricating aramid fibers . The reaction between isophthaloyl chloride and m-phenylenediamine was used to synthesize a substance that later found use in producing Nomex®, a thermally stable and chemically inert fiber .
Safety and Hazards
Isophthaloyl dichloride is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute dermal toxicity, acute inhalation toxicity - dusts and mists, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with target organs being the respiratory system .
Future Directions
Isophthaloyl dichloride is a strategically important compound, especially in the synthesis of aramid fibers employed in the production of dual-purpose functional and construction materials . Its future directions are likely to continue in this path, with potential advancements in the synthesis process and applications in various industries.
Properties
IUPAC Name |
benzene-1,3-dicarbonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4Cl2O2/c9-7(11)5-2-1-3-6(4-5)8(10)12/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDQSRULYDNDXQB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)Cl)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4Cl2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
30942-71-3 | |
Record name | 1,3-Benzenedicarbonyl dichloride, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=30942-71-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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DSSTOX Substance ID |
DTXSID3026641 | |
Record name | 1,3-Benzenedicarbonyl dichloride | |
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Molecular Weight |
203.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Pellets or Large Crystals, Solid; [Hawley] White crystalline solid; [MSDSonline] | |
Record name | 1,3-Benzenedicarbonyl dichloride | |
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Record name | Isophthaloyl dichloride | |
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Boiling Point |
276 °C | |
Record name | 1,3-BENZENEDICARBONYL CHLORIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5326 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Flash Point |
356 °F OC | |
Record name | 1,3-BENZENEDICARBONYL CHLORIDE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5326 | |
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Solubility |
SOL IN ETHER & OTHER ORG SOLVENTS, SLIGHTLY SOL IN WATER & ALCOHOL | |
Record name | 1,3-BENZENEDICARBONYL CHLORIDE | |
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Density |
1.3880 @ 17 °C/4 °C | |
Record name | 1,3-BENZENEDICARBONYL CHLORIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5326 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
CRYSTALLINE SOLID, PRISMS FROM ETHER | |
CAS No. |
99-63-8 | |
Record name | Isophthaloyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=99-63-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 1,3-Benzenedicarbonyl chloride | |
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Record name | Isophthaloyl chloride | |
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Record name | 1,3-Benzenedicarbonyl dichloride | |
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Record name | 1,3-Benzenedicarbonyl dichloride | |
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Record name | Isophthaloyl dichloride | |
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Record name | ISOPHTHALOYL CHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
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Record name | 1,3-BENZENEDICARBONYL CHLORIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5326 | |
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Melting Point |
43-44 °C | |
Record name | 1,3-BENZENEDICARBONYL CHLORIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5326 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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